![molecular formula C8H7BrO2S B2428309 6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide CAS No. 61942-64-1](/img/structure/B2428309.png)
6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide
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Overview
Description
6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide is a chemical compound that has been extensively studied for its potential therapeutic applications. The 2,3-dihydro-benzo[b]thiophene 1,1-dioxides and derivative motifs are widely distributed with significant applications in many biologically active compounds .
Synthesis Analysis
The synthesis of chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides was successfully developed via Rh-catalyzed hydrogenation . This process affords various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities .Chemical Reactions Analysis
The Rh-catalyzed asymmetric hydrogenation of prochiral substituted benzo[b]thiophene 1,1-dioxides was successfully developed . This reaction proceeded smoothly in the presence of 0.02 mol% (S/C = 5000) catalyst loading .Scientific Research Applications
Chemical Synthesis and Structural Analysis
Tandem Dimerization and Ring-Opening
Research demonstrates the utility of substituted 3-bromothiophene 1,1-dioxides in chemical synthesis. Stirring these compounds with basic alumina leads to the formation of dihydrobenzo[b]thiophene 1,1-dioxides and, upon further processing, trisubstituted benzenes. These findings are significant for the synthesis of complex organic molecules, with X-ray crystallography used for structural determination (Gronowitz et al., 1991).
Synthesis of Novel Compounds
The reduction and subsequent photolysis of 6-amino-2,3-dihydrobenzo[b]thiophene 1,1-dioxide have been used to synthesize novel compounds like 2,3-dihydro-8H-thieno[2,3-d]azepines and 1,2,3,4-tetrahydro-1H-3-benzazepines. Such processes illustrate the potential of 6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide derivatives in creating unique chemical structures (Daly et al., 1988).
Advanced Organic Chemistry and Catalysis
Enantioselective Hydroarylation
A study in 2021 revealed an efficient protocol for asymmetric hydroarylation and hydroalkenylation of benzo[b]thiophene 1,1-dioxides using organoboranes. This research is crucial for the synthesis of chiral molecules, a key aspect of medicinal chemistry and catalyst design (Hu et al., 2021).
Nickel-Catalyzed Asymmetric Hydrogenation
The use of nickel as a catalyst for the asymmetric hydrogenation of cyclic alkenyl sulfones, including 3-substituted benzo[b]thiophene 1,1-dioxides, demonstrates the chemical's role in developing environmentally friendly and cost-effective catalytic processes. This research contributes to the field of green chemistry and sustainable industrial practices (Liu et al., 2021).
Mechanism of Action
Target of Action
It’s known that the compound and its derivatives have significant applications in many biologically active compounds . For instance, they are used in the inhibitor of tumour necrosis factor-α converting enzyme (TACE), antidiabetics, and HIF-2a inhibitors .
Mode of Action
The mode of action of 6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide involves Rh-catalyzed asymmetric hydrogenation of prochiral substituted benzo[b]thiophene 1,1-dioxides . This process affords various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities . The possible hydrogen-bonding interaction between the substrate and the ligand may play an important role in achieving high reactivity and excellent enantioselectivity .
Biochemical Pathways
The compound is known to be involved in the asymmetric hydrogenation of prochiral unsaturated heterocyclic compounds , which is a powerful and important method to synthesize chiral heterocyclic compounds .
Result of Action
The result of the action of this compound is the production of various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities . These compounds have significant applications in many biologically active compounds .
Future Directions
The development of highly efficient asymmetric synthetic methodologies to construct these compounds still remains very challenging . It is extremely necessary to develop highly efficient asymmetric catalytic systems to prepare chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides and their derivatives .
properties
IUPAC Name |
6-bromo-2,3-dihydro-1-benzothiophene 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO2S/c9-7-2-1-6-3-4-12(10,11)8(6)5-7/h1-2,5H,3-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUHDZKNBAPRMHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=C1C=CC(=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61942-64-1 |
Source
|
Record name | 6-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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